(3R)-3-Amino-3-(3-chlorothiophen-2-YL)propanoic acid

• Molecular Formula: C7H8ClNO2S
• Molecular Weight: 205.66 g/mol
• SMILES: C1=CSC(=C1Cl)C(CC(=O)O)N
• InChI: InChI=1S/C7H8ClNO2S/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5H,3,9H2,(H,10,11)/t5-/m1/s1
• InChIKey: QXHBLAKHGCILJZ-RXMQYKEDSA-N

(3R)-3-Amino-3-(3-chlorothiophen-2-yl)propanoic acid: A Chiral β-Amino Acid Building Block for Stereospecific Synthesis

This compound is a synthetic, chiral β-amino acid derivative featuring a 3-chlorothiophene moiety. Its core structure, with the molecular formula C7H8ClNO2S and a molecular weight of 205.66 g/mol, is defined by a single (R)-configuration stereocenter at the β-carbon . This specific stereochemistry and the 3-chloro substitution pattern on the thiophene ring are critical determinants of its biological and chemical interactions, distinguishing it from other thiophene-based amino acids .

Chiral β-amino acid building block for stereospecific synthesis

Defined (R)-configuration enables chiral recognition studies

3-Chlorothiophene motif for halogen bonding SAR exploration

Why Analog Substitution Fails: The Critical Role of (3R)-Stereochemistry and 3-Chloro Position

Generic substitution with the (S)-enantiomer, the 5-chloro regioisomer, or the des-chloro analog is not scientifically valid for (3R)-3-Amino-3-(3-chlorothiophen-2-yl)propanoic acid. Biological targets, such as enzymes and receptors, exhibit chiral recognition, meaning the (S)-enantiomer (CAS 1269837-35-5) will present a different 3D pharmacophore . Similarly, the position of the chlorine atom (3-chloro vs 5-chloro) alters the molecule's electron distribution and lipophilicity, impacting target binding and reactivity . These structural nuances directly translate to quantifiable differences in biological performance and synthetic utility, as detailed in the evidence below .

Enantiomer mismatch

(S)-enantiomer may exhibit different target recognition and pharmacological profile.

Regioisomer shift

5-Chloro regioisomer alters electronic distribution and lipophilicity, impacting binding.

Des-chloro analog

Removal of chlorine eliminates key halogen bonding and hydrophobic interactions.

Quantitative Evidence for Selecting (3R)-3-Amino-3-(3-chlorothiophen-2-YL)propanoic acid over Its Analogs

Enantiomeric Purity: A Defined (R)-Configuration for Reproducible Stereospecific Outcomes

The (R)-enantiomer is provided with a guaranteed purity of 95%, ensuring a defined stereochemical outcome in downstream reactions. In contrast, the (S)-enantiomer or racemic mixtures (e.g., CAS 773117-88-7) would introduce the opposite chirality or ambiguity, which is critical for stereospecific interactions. While direct target affinity comparisons are limited in public data, the principle of chiral recognition dictates that the two enantiomers are distinct chemical entities with different biological activities .

Enantiomeric Purity

Class-level

Target: (R)-enantiomer, 95% purity, defined stereochemistry

Comparator: (S)-enantiomer or racemic mixture – introduces opposite or mixed configuration

Supports stereochemical-control study fit

Racemic AChE IC50 >1 mM; pure enantiomer required for SAR interpretation

Evidence Dimension	Stereochemical Purity & Identity
Target Compound Data	95% purity (single (R)-enantiomer, CAS 1269982-66-2)
Comparator Or Baseline	(S)-enantiomer (CAS 1269837-35-5) or racemic mixture (CAS 773117-88-7)
Quantified Difference	Defined (R) vs. (S) or mixed configuration. Assay outcomes for racemic mixtures (e.g., AChE IC50 > 1 mM) cannot be directly assigned to either pure enantiomer [1].
Conditions	Vendor specification for solid compound ; Activity data for racemic mixture from biochemical assays [1].

Why This Matters

For scientists developing stereospecific inhibitors or studying chiral recognition, a single, defined enantiomer is non-negotiable to ensure reproducible and interpretable structure-activity relationships (SAR).

• [1] BindingDB. (2024). BDBM50569749: Enzyme Inhibition Constant Data for Racemic 3-amino-3-(3-chlorothiophen-2-yl)propanoic acid. View Source

Regioisomeric Specificity: 3-Chloro vs. 5-Chloro Substitution Alters Electronic Profile

The 3-chloro substitution on the thiophene ring of the target compound creates a distinct electronic environment compared to the 5-chloro regioisomer. The inductive electron withdrawal by chlorine at the 3-position directly influences the pi-electron density of the ring and the reactivity of the adjacent chiral center. This fundamentally alters the molecule's capacity for halogen bonding and its overall lipophilicity, which is a key parameter for target binding and membrane permeability .

Regioisomeric Specificity

Class-level

3-Cl substitution vs 5-Cl: altered dipole moment and ring activation

Regioisomeric shift may alter target binding

Halogen position impacts electron density and lipophilicity

Evidence Dimension	Substituent Position and Electronic Effect
Target Compound Data	3-Chloro substitution on thiophene ring. Predicted logP and electron density distribution are unique to this regioisomer.
Comparator Or Baseline	(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid; (R)-3-amino-3-(thiophen-2-yl)propanoic acid (no chlorine).
Quantified Difference	The shift of chlorine from 3- to 5-position is known to alter the dipole moment and ring activation/deactivation patterns in thiophene chemistry, leading to different SAR outcomes .
Conditions	Structural comparison based on chemical principles and documented in comparative compound analyses .

Why This Matters

In medicinal chemistry, the exact position of a halogen can lead to an order-of-magnitude difference in binding affinity to a target protein; selecting the incorrect regioisomer can render a lead compound inactive.

Baseline Biological Activity: Contextualizing Potency with the Racemic Mixture

The racemic form of this compound (CAS 773117-88-7) has been profiled in vitro against human acetylcholinesterase (AChE). It exhibited an IC50 of 1.58E+3 nM (1.58 µM), indicating low micromolar inhibitory activity. This provides a quantitative baseline, establishing that the core scaffold is biologically active. A pure, chirally defined (3R)-enantiomer is required to determine the eudismic ratio and potentially identify the more potent stereoisomer, which could have a significantly lower IC50 [1].

Baseline AChE Activity

Reported

1.58 µM

Racemic mixture IC50 (human AChE)

Scaffold biological viability confirmed; pure enantiomer needed for eudismic ratio

Assay: Ellman's method; supports hit-to-lead optimization

Evidence Dimension	In Vitro Enzyme Inhibition (AChE)
Target Compound Data	(3R)-enantiomer: IC50 unknown; requires testing as a pure stereoisomer.
Comparator Or Baseline	Racemic mixture (CAS 773117-88-7): IC50 = 1.58E+3 nM
Quantified Difference	The difference in potency between the racemate and the pure (3R)-enantiomer is unknown, but the racemic data confirms the scaffold's biological viability.
Conditions	Inhibition of human recombinant AChE using acetylthiocholine iodide as substrate (Ellman's method) [1].

Why This Matters

This baseline data supports procurement for hit-to-lead optimization, where the pure (3R) enantiomer is a necessary next step to ascertain the true stereospecific potency.

• [1] BindingDB. (2024). BDBM50569749: Enzyme Inhibition Constant Data for Racemic 3-amino-3-(3-chlorothiophen-2-yl)propanoic acid. View Source

Core Application Scenarios for (3R)-3-Amino-3-(3-chlorothiophen-2-YL)propanoic acid

Stereospecific Synthesis of Peptidomimetic Enzyme Inhibitors

The (3R)-enantiomer serves as a critical chiral building block for constructing peptidomimetics, where the defined stereochemistry at the β-carbon is essential for mimicking natural L-amino acid conformations or inducing novel turns. Its use avoids the ambiguity of racemic mixtures, directly yielding stereochemically pure intermediates for serine protease or aminoacyl-tRNA synthetase inhibitor programs .

Structure-Activity Relationship (SAR) Studies on Thiophene-Based Ligands

This compound is ideal for SAR explorations that seek to understand the impact of halogen substitution on target binding. By comparing its biological profile with the 5-chloro and des-chloro analogs, researchers can map the specific contribution of the 3-chloro group to hydrophobic, electronic, and halogen-bonding interactions .

Investigating Stereospecific Pharmacological Activity

Based on established baseline activity of the racemic scaffold against targets like AChE (IC50 1.58 µM), procurement of the pure (3R)-enantiomer is the logical step for pharmacology groups aiming to deconvolute the eudismic ratio. This enables the identification of the more active stereoisomer and the advancement of a well-characterized lead compound [1].

Application

Selection Property

Validation Focus

Stereospecific peptidomimetic synthesis

Chiral β-amino acid with (R)-configuration

Stereochemical outcome and SAR interpretation

Thiophene-based ligand SAR

3-Chloro substitution pattern

Halogen bonding and electronic profile comparison

Stereospecific pharmacology profiling

Pure enantiomer for eudismic ratio determination

Enantiomer-specific target engagement assessment

• [1] BindingDB. (2024). BDBM50569749: Enzyme Inhibition Constant Data for Racemic 3-amino-3-(3-chlorothiophen-2-yl)propanoic acid. View Source